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Compound Focus: Trisodium arsenite

CAS No.: 13464-37-4

Cat. No.: S1509472

Chemical Profile of Trisodium Arsenite

The table below summarizes the core identification and hazard information for trisodium arsenite from the

search results:

Property Category Details and Data

| Basic Identification | Chemical Name: Trisodium Arsenite CAS Registry Number: 13464-37-4 [1] [2]
[3] Synonyms: Sodium arsenite, Arsenious acid, trisodium salt [1] [4] | | Molecular Formula & Weight |
Molecular Formula: AsNazOs [1] [2] [4] Molecular Weight: 191.889 g/mol [1] [2] [4] | | Physical
Properties | Melting Point: 320 °C (with decomposition) [1] Density: 2.36 g/cm? (Note: This data point is
for the related compound Sodium arsenide, NasAs) [5] | | Hazard and Safety | Major Hazards: POISON.
DANGER: CONTAINS INORGANIC ARSENIC - CANCER HAZARD. Causes skin and lung cancer [2].
Safety Precautions: Use safety glasses, gloves, and good ventilation. "Do not use this compound unless no

alternatives are available" [2]. |

Analytical Techniques for Arsenic Speciation

A critical aspect of working with arsenicals is detecting and distinguishing between different chemical forms,

a process known as speciation. The toxicity of arsenic depends heavily on its chemical form, with inorganic
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species like arsenite (AsO337) and arsenate (AsOa43~) being generally more toxic than organic forms [6].

The following diagram illustrates the relationship between major analytical techniques for arsenic speciation:
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Overview of analytical techniques for arsenic speciation.

Here is a comparison of these key analytical methods:

Technique

Key Principle

Application & Notes

Liquid Chromatography-
Inductively Coupled
Plasma-Mass
Spectrometry (LC-ICP-
MS)

Gas Chromatography-
Mass Spectrometry (GC-
MS)

Separates arsenic species via
chromatography, then detects
and quantifies them with a
highly sensitive mass
spectrometer [6].

Arsenic species are first
derivatized into volatile
compounds using specific
thiols (e.g., 1,3-propanedithiol)
before analysis [6].

Considered the "gold standard" for
comprehensive arsenic speciation. It can
separate and quantify common species
like arsenobetaine, DMA(V), MMA(V),
arsenite, and arsenate, often within 15
minutes. Achieves low detection limits
(LOD < 1.0 pg L™%) [6].

Effective for detecting organoarsenic
species and inorganic arsenic after
derivatization. Allows for identification
without certified reference materials.
Typically has higher detection limits
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Technique Key Principle Application & Notes
(e.g., 6-14 ug L) compared to LC-ICP-
MS [6].
Colorimetric Methods Measures arsenate through a A more straightforward and cost-
(e.g., Molybdenum Blue) spectrophotometric reaction effective technique for inorganic arsenic
that forms a colored complex speciation. Useful for environmental
[6] [7]. water samples. Sensitivity is lower than

mass spectrometry-based methods
(LOD > 7 ug L) [6].

Adsorption Techniques Uses nanomaterials or Enables selective extraction and pre-
modified surfaces (e.g., silica-  concentration of inorganic arsenic
coated magnetic species, facilitating their speciation and
nanoparticles) to selectively removal from samples [6].

adsorb arsenite or arsenate

[6].

Biological Transport Mechanism

While not specific to trisodium arsenite in a mammalian drug context, research on yeast provides insight
into a biological arsenite transport pathway. The Acr3p permease is a transporter protein in yeast that

functions as an As(III)/H* antiporter, extruding arsenite from the cell. Key residues for this function include:

e Cys151: Highly conserved and essential for transport activity [8].
e Cys90 and Cys169: Important for proper trafficking of the protein to the plasma membrane and for

efflux activity, respectively [8].

This suggests that the interaction of arsenite with multiple thiol groups in the transporter facilitates its

movement across the membrane [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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